Cas no 858515-94-3 (2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone)

2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone is a fluorinated indole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoroacetyl and fluoroindole moieties enhance reactivity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The electron-withdrawing properties of the trifluoromethyl group improve electrophilicity, facilitating selective reactions in heterocyclic chemistry. Additionally, the fluorine substitution at the 7-position of the indole ring can influence binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of fluorinated analogs for drug discovery, where its structural features contribute to improved pharmacokinetic properties and target specificity.

2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone structure

858515-94-3 structure

Product Name:2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone

CAS No:858515-94-3

MF:C₁₀H₅F₄NO

MW:231.146416425705

MDL:MFCD31536652

CID:4657530

PubChem ID:67256742

Update Time:2025-05-27

2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone
- MDL： MFCD31536652
- Inchi： 1S/C10H5F4NO/c11-7-3-1-2-5-6(4-15-8(5)7)9(16)10(12,13)14/h1-4,15H
- InChI Key： IZFCDYASNJHQAI-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C(C(C(F)(F)F)=O)=CNC=21

Computed Properties

Exact Mass: 231.03072643g/mol
Monoisotopic Mass: 231.03072643g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 32.9Å²

2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D776978-5g	2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone	858515-94-3	95%	5g	$715	2024-07-20
eNovation Chemicals LLC	D776978-5g	2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone	858515-94-3	95%	5g	$715	2025-02-28
AN HUI ZE SHENG Technology Co., Ltd.	SY058848-5g	2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone	858515-94-3	95%	5g	￥4500.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	A055025-5g	2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone	858515-94-3	97%	5g	￥4680.00	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529797-5g	2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one	858515-94-3	98%	5g	￥6552.00	2024-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY058848-5g	2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone	858515-94-3	≥95%	5g	¥5500.00	2025-04-12
eNovation Chemicals LLC	D776978-5g	2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone	858515-94-3	95%	5g	$715	2025-02-27
Ambeed	A1187236-250mg	2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one	858515-94-3	95%	250mg	$178.0	2025-04-16
Ambeed	A1187236-1g	2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one	858515-94-3	95%	1g	$445.0	2025-04-16
Ambeed	A1187236-1g	2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one	858515-94-3	95%	1g	$445.0	2025-04-16